Cas no 6315-55-5 (1-(Thiophen-2-yl)propan-1-amine)

• Product Name: 1-(Thiophen-2-yl)propan-1-amine
• CAS No: 6315-55-5
• MF: C₇H₁₁NS
• MW: 141.23394036293
• MDL: MFCD09040987
• CID: 504233
• PubChem ID: 228351
• Update Time: 2025-05-19

1-(Thiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,a-ethyl-
• 1-Thien-2-ylpropan-1-amine
• 1-thiophen-2-ylpropan-1-amine
• 1-(thien-2-yl)-propylamine
• 1-(thiophen-2-yl)propan-1-amine
• 1-[2]Thienyl-propylamin
• 1-[2]thienyl-propylamine
• 1-thiophen-2-yl-propylamine
• 2-(1-Aminopropyl)-thiophen
• A-ethyl-2-thenylamine
• AB00996111-01
• N12365
• NSC21213
• BB 0221015
• LS-02190
• 1-(2-Thienyl)-1-propanamine
• AKOS016341300
• DTXSID00281296
• AKOS000123218
• CS-0311929
• MFCD09040987
• STK500694
• NSC-21213
• 1-(2-thienyl)propan-1-amine
• FT-0679183
• EN300-55048
• 6315-55-5
• SCHEMBL1888261
• ALBB-006076
• (S)-1-(thiophen-2-yl)propan-1-amine
• 1-(Thiophen-2-yl)propan-1-amine

• MDL： MFCD09040987
• Inchi： 1S/C7H11NS/c1-2-6(8)7-4-3-5-9-7/h3-6H,2,8H2,1H3
• InChI Key： MKSQLXYFWYXTSM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC)N

Computed Properties

• Exact Mass: 141.06100
• Monoisotopic Mass: 141.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 183-187 °CEnamineEN300-55048
• Boiling Point: 214.8±15.0 °C at 760 mmHg
• Flash Point: 83.7±20.4 °C
• Refractive Index: 1.551
• PSA: 54.26000
• LogP: 2.85820
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-(Thiophen-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiophen-2-yl)propan-1-amine

Introduction to 1-(Thiophen-2-yl)propan-1-amine (CAS No: 6315-55-5)

1-(Thiophen-2-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 6315-55-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of a thiophene ring fused with an amine-substituted propanol backbone makes it a compound of interest for various synthetic applications and potential therapeutic uses.

The molecular structure of 1-(Thiophen-2-yl)propan-1-amine consists of a thiophene ring at the 2-position substituted with an amine group, connected to a propanol side chain. This unique arrangement imparts distinct chemical properties, including reactivity at both the nitrogen and oxygen atoms, making it a valuable intermediate in organic synthesis. The compound’s ability to participate in hydrogen bonding and its aromatic nature contribute to its solubility and interaction with biological targets, which are critical factors in drug design.

In recent years, 1-(Thiophen-2-yl)propan-1-amine has been studied extensively for its potential applications in pharmaceuticals. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other bioactive agents. The thiophene moiety is known to enhance binding affinity to certain protein targets, while the amine group provides a site for further functionalization. This has led to its incorporation into various drug candidates targeting diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 1-(Thiophen-2-yl)propan-1-amine is its utility in medicinal chemistry. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability. For instance, recent studies have demonstrated its use in creating novel scaffolds for antiviral drugs, where the thiophene ring interacts with viral proteases, inhibiting replication. The compound’s versatility has also been leveraged in designing molecules with improved selectivity over off-target effects, a crucial consideration in modern drug development.

The synthesis of 1-(Thiophen-2-yl)propan-1-amine typically involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-thioether bonds with high precision. These improvements have not only enhanced the yield but also reduced the environmental impact of its synthesis.

From a materials science perspective, 1-(Thiophen-2-yl)propan-1-amine has shown promise in the development of functional materials. Its aromatic structure and ability to form stable complexes with metals make it a candidate for applications in catalysis and electronic devices. For example, researchers have investigated its use as a ligand in transition metal catalysis, where it helps stabilize reactive intermediates and improve reaction efficiency. Additionally, its properties make it suitable for use in organic semiconductors and conductive polymers, contributing to advancements in flexible electronics.

The biological activity of 1-(Thiophen-2-yl)propan-1-amine has been further explored through computational modeling and high-throughput screening assays. These approaches have helped identify new potential therapeutic applications beyond traditional drug targets. For instance, studies suggest that derivatives of this compound may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis. Such findings underscore the importance of thiophene-based compounds in addressing emerging infectious diseases.

In conclusion, 1-(Thiophen-2-yl)propan-1-amine (CAS No: 6315-55-5) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new synthetic routes and biological functions, this compound is poised to remain at the forefront of scientific innovation. The ongoing exploration of its derivatives promises even broader utility, reinforcing its importance as a cornerstone molecule in modern chemistry.